N-butyl-2-pyridin-3-ylpiperidine-1-carbothioamide

• IUPAC Name: N-butyl-2-pyridin-3-ylpiperidine-1-carbothioamide
• InChI: InChI=1S/C15H23N3S/c1-2-3-10-17-15(19)18-11-5-4-8-14(18)13-7-6-9-16-12-13/h6-7,9,12,14H,2-5,8,10-11H2,1H3,(H,17,19)
• InChI Key: BWDNHIFZXPGVQF-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=S)N1CCCCC1C2=CN=CC=C2
• Molecular Formula: C15H23N3S
• Molecular Weight: 277.4 g/mol
• CAS No.: 399002-66-5

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions are crucial in the pharmaceutical industry for the synthesis of various drugs.

Scientific Research Applications

Synthesis and Coordination Chemistry

N-butyl-2-pyridin-3-ylpiperidine-1-carbothioamide belongs to a class of compounds involved in the synthesis and coordination chemistry of ligands, which are crucial for developing luminescent lanthanide compounds for biological sensing and iron complexes exhibiting unusual thermal and photochemical spin-state transitions (Halcrow, 2005).

Gastric Mucosal Protectant Activity

Research into N-phenyl-2-pyridinecarbothioamides, a related group of compounds, has identified potent gastric mucosal protectant activity, offering a novel clinical approach in treating ulcers without the antisecretory activity typical of other treatments (Kinney et al., 1990).

Heterocyclic Synthesis

This compound is involved in the synthesis of new dihydropyridines, dihydropyridazines, and thiourea derivatives, expanding the toolkit available for creating compounds with potential applications in pharmaceuticals and materials science (Hafiz et al., 2011).

Anticancer Research

The compound and its derivatives have been evaluated for anticancer properties, with research uncovering novel organometallic antitumor agents based on RuII and OsII complexes. These studies highlight the potential for creating effective treatments for resistant cancer types (Meier et al., 2013).

Safety and Hazards

Specific safety and hazard information for N-butyl-2-pyridin-3-ylpiperidine-1-carbothioamide was not found in the retrieved data. It’s important to note that safety data sheets (SDS) are typically provided by manufacturers and should be consulted when handling chemical compounds.

Future Directions

The future directions for research on N-butyl-2-pyridin-3-ylpiperidine-1-carbothioamide and similar compounds likely involve further exploration of their potential applications in medicinal chemistry and organic synthesis. Additionally, there may be interest in developing more efficient synthesis methods and studying the pharmacological applications of these compounds.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit anti-tubercular activity againstMycobacterium tuberculosis and antifungal activity against Candida spp. .

Mode of Action

It is suggested that similar compounds inhibit the formation of yeast to mold as well as ergosterol formation . Ergosterol is an essential component of fungal cell membranes, and its inhibition can lead to cell death .

Biochemical Pathways

Similar compounds have been shown to inhibit the biosynthesis of ergosterol in yeast cells , which is a critical component of fungal cell membranes.

Pharmacokinetics

Similar compounds have been evaluated for their cytotoxicity on hek-293 (human embryonic kidney) cells , indicating some level of bioavailability and cellular interaction.

Result of Action

Similar compounds have shown significant activity againstMycobacterium tuberculosis and Candida spp. , suggesting that they may have antimicrobial effects.

Action Environment

The effectiveness of similar compounds against various pathogens suggests that they may be active in a variety of biological environments .